Cas no 1824239-09-9 (3-([(tert-Butoxy)carbonyl]amino)hex-5-ynoic acid)

• Product Name: 3-([(tert-Butoxy)carbonyl]amino)hex-5-ynoic acid
• CAS No: 1824239-09-9
• Molecular Formula: C₁₁H₁₇NO₄
• Molecular Weight: 227.2569835186
• CID: 5736280
• PubChem ID: 53398007

3-([(tert-Butoxy)carbonyl]amino)hex-5-ynoic acid Properties

Names and Identifiers

• EN300-743801
• 3-([(TERT-BUTOXY)CARBONYL]AMINO)HEX-5-YNOICACID
• N-beta-(t-Butoxycarbonyl)-beta-propargyl-D-beta-homophenylglycine
• 1824239-09-9
• SCHEMBL16679778
• (S)-3-(Boc-amino)-5-hexynoic acid
• Fmoc-3R-Amino-5-hexynoic acid
• FT-0771621
• Boc-3S-Amino-5-hexynoic acid
• 3-([(TERT-BUTOXY)CARBONYL]AMINO)HEX-5-YNOIC ACID
• FT-0679887
• 3-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid
• (R)-3-(Boc-amino)-5-hexynoic acid
• 5-Hexynoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-

• InChIKey： QZRLAJLEZVWLOV-UHFFFAOYSA-N
• Inchi： 1S/C11H17NO4/c1-5-6-8(7-9(13)14)12-10(15)16-11(2,3)4/h1,8H,6-7H2,2-4H3,(H,12,15)(H,13,14)
• SMILES： O(C(NC(CC#C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 227.11575802g/mol
• Heavy Atom Count: 16
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Boiling Point: 386.7±37.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)
• Density: 1.129±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids